Cas no 2737206-87-8 (5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride)

5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride is a specialized pyrazole-based acyl chloride derivative, primarily utilized as a key intermediate in organic synthesis and pharmaceutical research. Its structural features, including the tert-butyl group and fluorophenyl moiety, enhance steric and electronic properties, making it valuable for constructing complex molecules. The reactive carbonyl chloride group facilitates efficient acylation reactions, enabling the introduction of the pyrazole scaffold into target compounds. This compound is particularly useful in medicinal chemistry for developing bioactive molecules due to its stability and reactivity under controlled conditions. Proper handling is required due to its moisture sensitivity and potential corrosiveness.
5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride structure
2737206-87-8 structure
Product Name:5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride
CAS No:2737206-87-8
MF:C15H16ClFN2O
MW:294.751746177673
CID:6795315
PubChem ID:162420922
Update Time:2025-10-29

5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2737206-87-8
    • 5-tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride
    • MFCD34168839
    • 5-t-Butyl-2-(2-fluoro-benzyl)-2H-pyrazole-3-carbonyl chloride
    • 5-t-Butyl-2-(2-fluoro-benzyl)-2H-pyrazole-3-carbonyl chloride, 95%
    • 5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride
    • Inchi: 1S/C15H16ClFN2O/c1-15(2,3)13-8-12(14(16)20)19(18-13)9-10-6-4-5-7-11(10)17/h4-8H,9H2,1-3H3
    • InChI Key: JIYQYMRJOQACNG-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC(C(C)(C)C)=NN1CC1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 294.0935190g/mol
  • Monoisotopic Mass: 294.0935190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 34.9Ų

5-Tert-butyl-2-[(2-fluorophenyl)methyl]pyrazole-3-carbonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB572898-500mg
5-t-Butyl-2-(2-fluoro-benzyl)-2H-pyrazole-3-carbonyl chloride, 95%; .
2737206-87-8 95%
500mg
€551.00 2024-08-02
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